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Compound Focus: Hexyl crotonate

CAS No.: 19089-92-0

Cat. No.: S749177

Get Quote

Understanding the basic properties of your target compound is the first step in designing a purification

strategy. The table below summarizes the available data for hexyl crotonate.

Property Value / Description Source

Chemical
Name

Hexyl crotonate [1]

CAS Number 19089-92-0 [2]

Molecular
Formula

C10H18O2 [1] [2]

Molecular
Weight

170.25 g/mol [2]

Chemical
Structure

Fatty acid ester; (2E)-but-2-enoic acid hexyl ester [2]

Odor Profile Sweet, green, caramel, walnut, oily; described as "fermented, deep fruity"

with guava, rum, and berry notes.

[3] [2]

Stability &
Handling

Considered a top note with moderate persistence; very strong odor
impact, use at low concentrations (e.g., 0.01%-10%).

[3]
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Potential Purification Methods

For a solid compound, recrystallization is a standard purification technique. For liquids like hexyl crotonate,

distillation and chromatographic methods are more appropriate. Here is a general workflow for selecting and

planning a purification process, based on standard laboratory practices.

Start

Assess Sample Purity

Select Purification Method

Distillation

Liquid Mixture

Chromatography

Complex Mixture

Perform Purification

Analyze & Characterize

HPLC Analysis GC-MS Analysis
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Given its physical state (liquid) and molecular structure, the following methods are technically suitable for

purifying hexyl crotonate, despite a lack of direct documented protocols.

Distillation: This is a primary method for purifying liquid organic compounds. Techniques like
fractional distillation or short-path distillation can effectively separate hexyl crotonate from

impurities based on differences in boiling points.
Chromatography: Column chromatography, particularly Reversed-Phase HPLC, is highly effective.

The phenyl-hexyl column chemistry mentioned in the search results is known for providing unique
selectivity for aromatic and heterocyclic compounds, which could be beneficial [4] [5]. The predicted

LC-MS/MS spectra available can aid in method development and peak identification [2].

Troubleshooting & FAQs

Q1: My purified hexyl crotonate has an unexpectedly weak or off-profile odor. What could be wrong?

Cause 1: The compound may be volatile and evaporate quickly. It is described as a top note with a

longevity of a few hours on a smelling strip [3].
Cause 2: In-process degradation due to excessive heat or exposure to acidic/basic conditions during

purification.
Solution: Optimize purification parameters like temperature during distillation. Analyze the final

product using GC-MS to check for purity and the presence of degradation products.

Q2: How can I analytically verify the purity of my hexyl crotonate sample?

GC-MS (Gas Chromatography-Mass Spectrometry): This is ideal for volatile compounds. A

predicted GC-MS spectrum is available for comparison [2].
HPLC (High-Performance Liquid Chromatography): Use a reversed-phase system (e.g., a C18 or

phenyl-hexyl column) with a UV/Vis or PDA detector. The predicted LC-MS/MS data can guide
method development [6] [2].

Important Notes & Next Steps

No Direct Protocols: The major limitation is the absence of a step-by-step purification protocol for

hexyl crotonate in the public domain.
Generalized Methods: The methods discussed are standard for organic compounds with similar

properties.
Start with Analysis: Before purification, use analytical techniques (TLC, GC-MS) to understand the

impurity profile of your crude mixture.
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Consult Specialized Databases: For a definitive protocol, search commercial chemical suppliers

(e.g., Sigma-Aldrich, TCI) or specialized scientific literature on fragrance and flavor chemistry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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